![molecular formula C21H16N2O B099196 (7-Methyl-2-phenylpyrazolo[1,5-a]pyridin-3-yl)phenyl ketone CAS No. 17408-40-1](/img/structure/B99196.png)
(7-Methyl-2-phenylpyrazolo[1,5-a]pyridin-3-yl)phenyl ketone
Overview
Description
(7-Methyl-2-phenylpyrazolo[1,5-a]pyridin-3-yl)phenyl ketone is a compound that has been studied for its potential use in various scientific fields. This compound has been synthesized using different methods and has shown promising results in scientific research applications.
Mechanism of Action
The mechanism of action of (7-Methyl-2-phenylpyrazolo[1,5-a]pyridin-3-yl)phenyl ketone is not fully understood. However, it has been shown to inhibit the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE-4). Inhibition of these enzymes leads to a decrease in the production of inflammatory mediators and an increase in the levels of cAMP, which has been shown to have neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory and anti-cancer properties. It has also been shown to have neuroprotective effects and may be useful in the treatment of Alzheimer's disease and other neurodegenerative disorders. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One advantage of using (7-Methyl-2-phenylpyrazolo[1,5-a]pyridin-3-yl)phenyl ketone in lab experiments is its potential use in the treatment of various diseases. However, one limitation is the lack of understanding of its mechanism of action and potential side effects.
Future Directions
There are many potential future directions for the study of (7-Methyl-2-phenylpyrazolo[1,5-a]pyridin-3-yl)phenyl ketone. One potential direction is the study of its use in the treatment of Alzheimer's disease and other neurodegenerative disorders. Another potential direction is the study of its use in the treatment of cancer and other inflammatory diseases. Further studies are needed to fully understand the potential of this compound and its mechanism of action.
Synthesis Methods
The synthesis of (7-Methyl-2-phenylpyrazolo[1,5-a]pyridin-3-yl)phenyl ketone has been reported in various scientific studies. One of the most common methods used for synthesis is the reaction of 2-phenylpyrazolo[1,5-a]pyridine with 4-methylbenzoyl chloride in the presence of a base such as triethylamine. This method yields the desired compound with good yield and purity.
Scientific Research Applications
(7-Methyl-2-phenylpyrazolo[1,5-a]pyridin-3-yl)phenyl ketone has been studied for its potential use in various scientific fields. It has been shown to have anti-inflammatory and anti-cancer properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.
properties
CAS RN |
17408-40-1 |
|---|---|
Molecular Formula |
C21H16N2O |
Molecular Weight |
312.4 g/mol |
IUPAC Name |
(7-methyl-2-phenylpyrazolo[1,5-a]pyridin-3-yl)-phenylmethanone |
InChI |
InChI=1S/C21H16N2O/c1-15-9-8-14-18-19(21(24)17-12-6-3-7-13-17)20(22-23(15)18)16-10-4-2-5-11-16/h2-14H,1H3 |
InChI Key |
JRZKDHHVAJRTFA-UHFFFAOYSA-N |
SMILES |
CC1=CC=CC2=C(C(=NN12)C3=CC=CC=C3)C(=O)C4=CC=CC=C4 |
Canonical SMILES |
CC1=CC=CC2=C(C(=NN12)C3=CC=CC=C3)C(=O)C4=CC=CC=C4 |
synonyms |
(7-Methyl-2-phenylpyrazolo[1,5-a]pyridin-3-yl)phenyl ketone |
Origin of Product |
United States |
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